Cas no 2385819-08-7 (Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate
• CAS No: 2385819-08-7
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 6787893
• PubChem ID: 167718798
• Update Time: 2025-06-08

Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-373426
• tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate
• SCHEMBL25224122
• 2385819-08-7
• AT40665
• Z2768088831
• Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate

• Inchi： 1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-6-8(7-16)9-4-5-10(13)15-14-9/h4-5,8H,6-7H2,1-3H3
• InChI Key： GHULUMWITDGCTG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CN(C(=O)OC(C)(C)C)C2)N=N1

Computed Properties

• Exact Mass: 269.0931045g/mol
• Monoisotopic Mass: 269.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.3Ų

Additional information on Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate (CAS No. 2385819-08-7)

Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate, identified by the chemical compound code CAS No. 2385819-08-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic structure containing a nitrogen atom, and it is functionalized with a tert-butyl ester group and a 6-chloropyridazine moiety. The unique combination of these structural features makes it a promising candidate for further exploration in drug discovery and development.

The 6-chloropyridazine component is particularly noteworthy, as pyridazine derivatives are widely recognized for their biological activity. Pyridazines are heterocyclic compounds that exhibit a broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a chlorine atom at the 6-position enhances the electrophilicity of the ring, making it more reactive in various chemical transformations. This reactivity is crucial for further derivatization and optimization of the compound’s pharmacological profile.

The tert-butyl ester group at the 1-position of the azetidine ring serves multiple purposes. Firstly, it acts as a protecting group for the carboxylic acid moiety, preventing unwanted side reactions during synthetic processes. Secondly, the bulkiness of the tert-butyl group can influence the compound’s solubility, bioavailability, and interaction with biological targets. This feature is particularly important in drug design, where optimizing physicochemical properties is essential for achieving desired therapeutic effects.

In recent years, there has been growing interest in azetidine derivatives due to their potential as scaffolds for novel therapeutic agents. Azetidines are structurally similar to pyrrolidines but possess distinct biological activities. For instance, certain azetidine derivatives have shown promise in treating neurological disorders and infectious diseases. The presence of both azetidine and pyridazine moieties in Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate suggests that this compound may exhibit synergistic effects, combining the benefits of both structural frameworks.

One of the most exciting aspects of this compound is its potential application in targeting specific biological pathways. The 6-chloropyridazine moiety can interact with enzymes and receptors involved in cancer progression, inflammation, and other diseases. Additionally, the azetidine ring can serve as a hinge-binding motif, allowing the compound to dock into binding pockets of target proteins. This dual functionality makes Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate a versatile tool for medicinal chemists seeking to develop innovative treatments.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their ability to mimic natural products and biological molecules, making them ideal candidates for modulating biological processes. The incorporation of nitrogen-containing heterocycles like azetidines and pyridazines into drug candidates has led to several breakthroughs in pharmaceutical research. For example, some pyridazine derivatives have been investigated for their role in inhibiting kinases and other enzymes implicated in chronic diseases.

The synthesis of Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include nucleophilic substitution reactions to introduce the 6-chloropyridazine moiety onto an appropriately substituted azetidine precursor, followed by esterification to incorporate the tert-butyl ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to enhance reaction efficiency.

Once synthesized, Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate can be subjected to various biochemical assays to evaluate its potency and selectivity against potential targets. High-throughput screening (HTS) technologies are often used to identify compounds with promising pharmacological activity rapidly. Additionally, computational modeling techniques such as molecular docking can provide insights into how the compound interacts with biological targets at the molecular level.

The pharmaceutical industry continues to invest heavily in developing new drugs based on heterocyclic scaffolds due to their proven efficacy and safety profiles. Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate represents an excellent example of how structural diversity can lead to novel therapeutic agents with unique mechanisms of action. As research progresses, this compound may find applications in treating a wide range of diseases beyond its initial scope.

In conclusion,Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate (CAS No. 2385819-08-7) is a structurally complex and biologically relevant molecule with significant potential in drug discovery. Its combination of an azetidine core and a chlorinated pyridazine substituent positions it as a valuable scaffold for developing new therapeutic interventions. With ongoing advancements in synthetic chemistry and pharmacological research,Tert-butyl 3-(6-chloropyridazin-3-yl)azetidine-1-carboxylate is poised to make meaningful contributions to future medical breakthroughs.